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Efficacy and Key Characteristics at a Glance

The following table summarizes the available data on the efficacy and properties of both insecticides. Note

that direct comparative data is not available for all parameters.

Parameter Tetraniliprole Chlorantraniliprole

Primary Target Pests Larvae of Lepidoptera,
Coleoptera, Diptera [1]

Broad-spectrum; cabbage loopers,
corn borers, armyworms, cutworms

[2]

Mode of Action Ryanodine receptor (RyR)

modulator (IRAC Group 28)
[3] [1]

Ryanodine receptor (RyR)

modulator (IRAC Group 28) [4] [2]

Systemic Activity Information not available in
search results

Xylem-mobile; moves upward in the
plant from soil/seed applications [4]

Efficacy (Lab LC₅₀) 0.029 mg/L (3rd instar Tuta
absoluta larvae) [1]

>90% mortality (Corn earworm on
new soybean leaves after R3

application) [4]
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Parameter Tetraniliprole Chlorantraniliprole

Resistance Cases 20.8-fold resistance in Tuta
absoluta after 8 generations

of selection [3]

Recorded resistance in various
pests [2]

Key Resistance Mechanism Overexpression of

cytochrome P450 genes (e.g.,
CYP405D1) [3]

Overexpression of cytochrome

P450 enzymes [3]

Sublethal/Transgenerational
Effects

Hormesis (population
resurgence) at LC₁₀ in F1/F2

generations [1]

Information not available in search
results

Environmental Persistence Information not available in

search results

Highly persistent [2]

Toxicity to Non-Targets Minimal toxicity to non-target

mammals [1]

Highly toxic to aquatic

invertebrates; low toxicity to bees
and earthworms [2]

Detailed Experimental Protocols

For researchers looking to replicate or evaluate these studies, here are the detailed methodologies from the

key papers.

Toxicity Bioassay for Tetraniliprole against Tuta absoluta [1] [5]

Insect Rearing: A susceptible strain of T. absoluta was maintained on pesticide-free tomato plants at

25 ± 1°C, 60 ± 5% relative humidity, and a 16:8 (Light:Dark) photoperiod.
Insecticide Preparation: A stock solution was prepared using technical grade (95% purity)

tetraniliprole in analytical-grade acetone. This was serially diluted in distilled water containing 0.05%
Triton X-100 to create seven concentrations ranging from 0.0078 to 0.5 mg/L.

Leaf-Dip Bioassay: Fresh tomato leaves were dipped in each insecticide concentration for 15
seconds and air-dried. The petioles were wrapped in moist cotton to maintain turgor.

Larval Exposure: Twenty third-instar larvae were transferred to treated leaves in Petri dishes for
each replication. The control treatment used leaves dipped in the 0.05% Triton X-100 solution only.
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Data Recording: Larval mortality was assessed 48 hours post-treatment. Larvae that did not respond

to gentle probing with a fine brush were considered dead. Data were analyzed using PoloPlus 2.0.

Systemic and Residual Efficacy of Chlorantraniliprole in Soybean
[4]

Field Application: Chlorantraniliprole was applied as a foliar spray to soybean plots at the V4

(vegetative) and R3 (reproductive) growth stages.
Sample Collection:

Residual Efficacy: 10 leaves that were present at the time of application were collected from
each plot at various intervals.

Systemic Efficacy: 10 newly emerged leaves that were not present during application were
collected.

Pod Assay: 10 pods were removed from each plot at the R5.5 growth stage.
Laboratory Bioassay: Corn earworm (Helicoverpa zea) larvae from a lab-reared colony were placed

on the collected plant materials (old leaves, new leaves, pods).
Data Recording: Mortality of H. zea larvae was recorded. Significant mortality on new leaves

demonstrated systemic, upward movement of the insecticide, while mortality on old leaves indicated
residual activity.

Molecular Mechanisms and Resistance

Both insecticides share a primary mode of action but can face resistance through similar and distinct

mechanisms. The following diagram illustrates the key pathways.
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Figure 1. Insecticide Action and Resistance Pathways
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Shared Target Site: Both tetraniliprole and chlorantraniliprole are diamides classified as ryanodine
receptor (RyR) modulators (IRAC Group 28) [3] [2]. They bind to RyRs in muscle cells, causing
unregulated release of calcium ions from intracellular stores. This leads to muscle contractions,

paralysis, and ultimately insect death [3] [1].
Key Resistance Mechanisms:

Metabolic Detoxification: A primary resistance mechanism is the overexpression of
cytochrome P450 genes. In Tuta absoluta, P450 genes like CYP405D1, CYP6AB269, and

CYP4AU1 were significantly upregulated in a tetraniliprole-resistant strain, enhancing the
insect's ability to break down the insecticide [3]. This mechanism also confers cross-resistance

to chlorantraniliprole [3].
Target-Site Mutation: Resistance can also occur through mutations in the ryanodine receptor

gene itself, which reduce the binding affinity of the diamide insecticides [3].

Research Implications and Considerations

Resistance Management is Critical: The observed cross-resistance between tetraniliprole and

chlorantraniliprole [3] means that rotating between these two diamides may not be an effective
resistance management strategy. It is crucial to incorporate insecticides with different modes of action

(different IRAC groups) into pest control programs.
Sublethal Effects Can Be Counterproductive: The transgenerational hormesis induced by

sublethal doses of tetraniliprole is a significant finding [1]. While the directly exposed (F0) generation
shows reduced fitness, their offspring (F1, F2) can exhibit faster development and increased

reproduction, potentially leading to rapid population resurgence. This underscores the importance of
applying effective doses to avoid sublethal exposure.

Consider the Application Method: Chlorantraniliprole's systemic, xylem-mobile properties [4]
allow it to be applied via seed treatment or soil drench, protecting new growth. Tetraniliprole's

translocation patterns are less clear from the available data, which may influence the choice of
application method for specific pest scenarios.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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